Cas no 1017779-29-1 (4'-Ethoxy-3',5'-difluoroacetophenone)

• Product Name: 4'-Ethoxy-3',5'-difluoroacetophenone
• CAS No: 1017779-29-1
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• MDL: MFCD09258688
• CID: 3161203
• PubChem ID: 46737608
• Update Time: 2025-11-02

4'-Ethoxy-3',5'-difluoroacetophenone Chemical and Physical Properties

Names and Identifiers

• 4'-Ethoxy-3',5'-difluoroacetophenone
• Ethanone, 1-(4-ethoxy-3,5-difluorophenyl)-
• 1-(3,5-Difluoro-4-ethoxyphenyl)ethan-1-one
• 1-(4-Ethoxy-3,5-difluorophenyl)ethan-1-one
• AKOS015956635
• DTXSID201279074
• MFCD09258688
• JS-4690
• CS-0316746
• 958-172-6
• 1-(4-ethoxy-3,5-difluorophenyl)ethanone
• 1017779-29-1

• MDL： MFCD09258688
• Inchi： 1S/C10H10F2O2/c1-3-14-10-8(11)4-7(6(2)13)5-9(10)12/h4-5H,3H2,1-2H3
• InChI Key： ZKFNHJQYENLQNK-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=C(OCC)C(F)=C1)C

Computed Properties

• Exact Mass: 200.06488588Da
• Monoisotopic Mass: 200.06488588Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4'-Ethoxy-3',5'-difluoroacetophenone

4'-Ethoxy-3',5'-difluoroacetophenone (CAS No. 1017779-29-1): Properties, Applications, and Market Insights

4'-Ethoxy-3',5'-difluoroacetophenone (CAS No. 1017779-29-1) is a specialized fluorinated acetophenone derivative with significant applications in pharmaceutical and material science research. This compound, characterized by its ethoxy and difluoro substitutions on the aromatic ring, has garnered attention due to its unique chemical properties and versatility in synthetic chemistry. Researchers and industries are increasingly exploring its potential, particularly in the development of high-performance materials and bioactive molecules.

The molecular structure of 4'-Ethoxy-3',5'-difluoroacetophenone features a ketone functional group attached to a benzene ring substituted with ethoxy and fluorine groups at specific positions. This arrangement imparts distinct electronic and steric properties, making it valuable for cross-coupling reactions and as a building block in organic synthesis. Recent studies highlight its role in creating advanced intermediates for drug discovery, particularly in the development of fluorinated pharmaceuticals where enhanced metabolic stability is desired.

In the pharmaceutical sector, 4'-Ethoxy-3',5'-difluoroacetophenone serves as a key intermediate for synthesizing compounds with potential therapeutic applications. The presence of fluorine atoms often improves a drug's bioavailability and membrane permeability, making this compound particularly interesting for medicinal chemistry research. Current trends show growing interest in fluorinated drug candidates, with this acetophenone derivative being explored in various structure-activity relationship studies.

Material science applications of 4'-Ethoxy-3',5'-difluoroacetophenone include its use in developing specialty polymers and liquid crystals. The compound's ability to influence molecular packing and intermolecular interactions makes it valuable for creating materials with tailored optical and electronic properties. Researchers are investigating its incorporation into organic electronic devices, where fluorinated aromatic compounds often demonstrate improved performance characteristics.

The synthesis of 4'-Ethoxy-3',5'-difluoroacetophenone typically involves multi-step organic reactions starting from commercially available precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing demand for sustainable chemical processes. Recent advancements in catalytic fluorination methods have made the production of such fluorinated compounds more efficient and environmentally friendly.

Market analysis indicates steady growth in demand for fluorinated fine chemicals like 4'-Ethoxy-3',5'-difluoroacetophenone. The compound's niche applications in high-value research and specialty chemical production contribute to its market position. Suppliers are increasingly focusing on providing high-purity grades to meet the stringent requirements of pharmaceutical and advanced material applications.

Quality control for 4'-Ethoxy-3',5'-difluoroacetophenone involves rigorous analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research and industrial applications. The development of advanced analytical protocols has become increasingly important as applications become more sophisticated.

Storage and handling of 4'-Ethoxy-3',5'-difluoroacetophenone require standard laboratory precautions for organic compounds. Proper conditions include protection from moisture and storage at controlled temperatures to maintain stability. While not classified as hazardous under normal conditions, researchers should follow good laboratory practices when working with this chemical.

Future research directions for 4'-Ethoxy-3',5'-difluoroacetophenone include exploring its potential in catalysis and as a precursor for functional materials. The growing interest in fluorine chemistry across multiple scientific disciplines suggests expanding applications for this compound. Innovations in synthetic methodology and materials design are expected to drive further utilization of this versatile building block.

For researchers seeking high-quality 4'-Ethoxy-3',5'-difluoroacetophenone, it's essential to source from reputable suppliers who provide comprehensive analytical data and technical support. The compound's growing importance in various fields underscores the need for reliable supply chains and continued research into its potential applications.